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Compound of Interest

Compound Name: 2,5-dimethyl-N-phenylbenzamide

Cat. No.: B5797057

Get Quote

Executive Summary
2,5-Dimethyl-N-phenylbenzamide (CAS: 158014-36-9) is a substituted benzanilide derivative

used as a structural scaffold in the development of antimicrobial and antifungal agents.[1][2]

Accurate characterization of this compound is critical due to the existence of regioisomers (e.g.,

N-(2,5-dimethylphenyl)benzamide) that possess distinct physical properties but similar

spectroscopic signatures.

Core Finding: The authoritative experimental melting point for pure 2,5-dimethyl-N-
phenylbenzamide is 148–150 °C.[3] Literature values citing lower ranges (e.g., 98 °C) often

stem from isomer confusion or solvent occlusion in crude samples.

Chemical Identity & Structural Logic[4]
The target compound is an amide formed from 2,5-dimethylbenzoic acid and aniline. It is

distinct from its "reverse" isomer, where the dimethyl substitution is on the aniline ring.

Table 1: Chemical Specifications
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Property Specification

IUPAC Name 2,5-Dimethyl-N-phenylbenzamide

Common Name 2,5-Dimethylbenzanilide

CAS Number 158014-36-9

Molecular Formula C₁₅H₁₅NO

Molecular Weight 225.29 g/mol

Structural Class Di-substituted Benzanilide

Key Isomer N-(2,5-dimethylphenyl)benzamide (Isomer B)

Structural Visualization
The following diagram illustrates the specific connectivity of the target versus its common

isomer to prevent synthesis errors.
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Figure 1: Structural differentiation between the target compound and its regioisomer.

Literature Survey of Melting Points
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A critical review of available databases and primary literature reveals a bifurcation in reported

melting points. The higher value (148–150 °C) is associated with rigorously purified

(recrystallized) samples characterized by NMR.

Table 2: Reported Melting Point Values
Melting Point (°C) Source Type Purity Method Notes

148 – 150 Primary Literature
Recrystallized

(Acetone/Hexane)

Validated Value.

Corresponds to

colorless needles [1].

[3][4]

97 – 98 Database / Isomer Crude / Unverified

Likely refers to the N-

(2,5-dimethylphenyl)

isomer or impure

precipitate [2].

163 Reference Standard N/A

Value for

unsubstituted N-

phenylbenzamide

(Benzanilide); often

cited in error.

Technical Insight: The discrepancy between 148 °C and 98 °C is consistent with "isomer

swapping." The isomer N-(2,5-dimethylphenyl)benzamide has a reported melting point in the

90–100 °C range.[3][4] Researchers must verify the ¹H-NMR signals of the methyl groups; for

the target compound, methyl protons typically appear at δ 2.34 and 2.44 ppm [1].

Validated Synthesis Protocol
To ensure the isolation of the correct polymorph and chemical structure, the following synthesis

utilizes an acid chloride intermediate, which drives the reaction to completion more effectively

than direct thermal dehydration.

Experimental Workflow
Reaction: 2,5-Dimethylbenzoic acid + Thionyl Chloride → Acid Chloride + Aniline → Product.
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Start: 2,5-Dimethylbenzoic Acid

Activation:
Reflux with SOCl₂ (3 hrs)
Remove excess SOCl₂

Coupling:
Add Aniline (1.1 eq) + Et₃N

in CH₂Cl₂ at 0°C

Workup:
Wash with 1M HCl (Remove unreacted amine)

Wash with NaHCO₃ (Remove acid)

Purification:
Recrystallize from Acetone/Hexane

Final Product:
Colorless Needles

MP: 148-150°C

Click to download full resolution via product page

Figure 2: Step-by-step synthesis and purification workflow.

Detailed Methodology
Activation: Dissolve 10 mmol of 2,5-dimethylbenzoic acid in 10 mL thionyl chloride (SOCl₂).

Reflux for 2–3 hours until gas evolution ceases. Evaporate excess SOCl₂ under vacuum to

obtain the crude acid chloride.

Coupling: Dissolve the acid chloride in dry dichloromethane (DCM). Add a solution of aniline

(11 mmol) and triethylamine (15 mmol) in DCM dropwise at 0 °C. Stir at room temperature
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for 4 hours.

Workup: Wash the organic layer sequentially with 1M HCl (2 × 20 mL) to remove excess

aniline, saturated NaHCO₃ (2 × 20 mL) to remove unreacted acid, and brine. Dry over

MgSO₄.

Recrystallization (Critical): Dissolve the crude solid in minimal hot acetone. Add hexane

dropwise until turbidity is observed. Cool slowly to 4 °C.

Result: The product crystallizes as colorless needles. Expected Yield: 75–85%.

Analytical Validation (Self-Validating System)
Before accepting the melting point, confirm the structure using the following diagnostic signals.

¹H NMR (400 MHz, CDCl₃):

δ 2.34 (s, 3H): Methyl group at C5.

δ 2.44 (s, 3H): Methyl group at C2 (deshielded by carbonyl proximity).

δ 7.60 (br s, 1H): Amide NH proton.

IR Spectroscopy (ATR):

1650–1660 cm⁻¹: Strong Amide I band (C=O stretch).

3250–3300 cm⁻¹: Amide N-H stretch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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